Cas no 904818-64-0 (2-(4-Hydroxy-3-methoxyphenyl)-1h-benzimidazole-5-carboxylic acid)

• Product Name: 2-(4-Hydroxy-3-methoxyphenyl)-1h-benzimidazole-5-carboxylic acid
• CAS No: 904818-64-0
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• MDL: MFCD07371423
• CID: 797753
• PubChem ID: 135798278
• Update Time: 2025-10-05

2-(4-Hydroxy-3-methoxyphenyl)-1h-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-(4-hydroxy-3-methoxyphenyl)-
• 2-(3-methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1,3-dihydrobenzimidazole-5-carboxylic acid
• 2-(4-HYDROXY-3-METHOXY-PHENYL)-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
• 1H-Benzimidazole-6-carboxylicacid,2-(4-hydroxy-3-methoxyphenyl)
• 2-(2-METHYLPHENOXY)-N-(3-PYRIDINYLMETHYL)-1-ETHANAMINE
• 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid
• 904818-64-0
• MFCD07371423
• 2-(4-hydroxy-3-methoxyphenyl)-3H-benzimidazole-5-carboxylic acid
• AKOS016283817
• 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylic acid
• 2-(4-hydroxy-3-methoxyphenyl)-1H-1,3-benzodiazole-5-carboxylic acid
• 2-(3-Methoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-2,3-dihydro-1H-benzimidazole-5-carboxylic acid
• SCHEMBL12470812
• AKOS005257062
• 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzoimidazole-5-carboxylic acid
• 2-(4-HYDROXY-3-METHOXY-PHENYL)-1H-BENZOIMIDAZOLE-5-CARBOXYLICACID
• DTXSID50654537
• 2-(4-Hydroxy-3-methoxyphenyl)-1h-benzimidazole-5-carboxylic acid

• MDL： MFCD07371423
• Inchi： 1S/C15H12N2O4/c1-21-13-7-8(3-5-12(13)18)14-16-10-4-2-9(15(19)20)6-11(10)17-14/h2-7,18H,1H3,(H,16,17)(H,19,20)
• InChI Key： DSXZYCLCDPEFGE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NC2C=CC(C(=O)O)=CC=2N1)O

Computed Properties

• Exact Mass: 284.08000
• Monoisotopic Mass: 284.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 610°Cat760mmHg
• Flash Point: 322.7°C
• Refractive Index: 1.714
• PSA: 95.44000
• LogP: 2.64230

Additional information on 2-(4-Hydroxy-3-methoxyphenyl)-1h-benzimidazole-5-carboxylic acid

Introduction to 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid (CAS No. 904818-64-0)

2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid, identified by its CAS number 904818-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzimidazole family, a class of heterocyclic molecules known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of hydroxyl and methoxy substituents on the phenyl ring, contribute to its unique chemical properties and potential applications in drug discovery and medicinal chemistry.

The benzimidazole core is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting pharmacological properties ranging from antiviral to anticancer effects. The specific arrangement of functional groups in 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid imparts selective interactions with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of benzimidazole derivatives in developing novel therapeutic agents, particularly those targeting metabolic and inflammatory pathways.

In the context of contemporary research, 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, modifications of the benzimidazole ring have been shown to enhance binding affinity to proteins involved in cellular signaling. The hydroxyl and methoxy groups on the phenyl ring are particularly critical, as they can engage in hydrogen bonding and hydrophobic interactions with biological targets, thereby influencing the compound's pharmacokinetic profile.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The carboxylic acid moiety at the 5-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological applications. This flexibility has enabled researchers to develop libraries of benzimidazole derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid. Molecular docking studies have been instrumental in predicting binding modes and affinities, providing insights into how this molecule might interact with disease-related proteins. These computational approaches complement experimental efforts, enabling more efficient design and optimization of lead compounds.

The pharmacological potential of 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid has also been explored in relation to neurodegenerative diseases. Benzimidazole derivatives have shown promise as inhibitors of enzymes such as acetylcholinesterase, which are implicated in conditions like Alzheimer's disease. The structural motifs present in this compound may offer a scaffold for developing next-generation therapeutics that target neuroinflammatory pathways.

In addition to its applications in central nervous system disorders, this compound has been investigated for its role in modulating immune responses. The ability of benzimidazoles to interact with immune receptors has been leveraged in the development of immunomodulatory agents. Preliminary studies suggest that derivatives of 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid may exhibit anti-inflammatory properties by influencing cytokine production and immune cell trafficking.

The synthesis of 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid involves multi-step organic reactions that highlight the synthetic ingenuity required to construct complex heterocyclic frameworks. Key synthetic strategies include condensation reactions between appropriately substituted phenols and carbodiimides, followed by carboxylation at the 5-position. These synthetic routes underscore the importance of well-designed synthetic methodologies in enabling access to biologically relevant molecules.

From a regulatory perspective, compounds like 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid must undergo rigorous evaluation to assess their safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential for understanding their pharmacological profile. These studies provide critical data on dosage regimens, toxicity profiles, and potential side effects, which are crucial for advancing candidates into human trials.

The integration of genomics and proteomics into drug discovery has opened new avenues for utilizing 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimidazole-5-carboxylic acid as a tool compound. By correlating molecular structures with genetic markers or protein expressions associated with diseases, researchers can identify novel therapeutic targets. This approach aligns with the growing emphasis on personalized medicine, where compounds are selected based on individual patient profiles.

In conclusion, 2-(4-Hydroxy-3-methoxyphenyl)-1H-benzimbidazole-5-carboxylic acid (CAS No. 904818-64-0) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, reinforcing its importance as a lead molecule in drug development programs. As scientific understanding evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs across various disease domains.